Cas no 25244-91-1 (3-Butyrylphenothiazine)

3-Butyrylphenothiazine structure
3-Butyrylphenothiazine structure
Product Name:3-Butyrylphenothiazine
CAS No:25244-91-1
MF:C16H15NOS
MW:269.361402750015
CID:291317
PubChem ID:91352
Update Time:2025-04-19

3-Butyrylphenothiazine Chemical and Physical Properties

Names and Identifiers

    • 1-(10H-Phenothiazin-2-yl)butan-1-one
    • EINECS 246-755-1
    • AKOS030255160
    • SCHEMBL11378850
    • DTXSID40179901
    • 25244-91-1
    • NS00027840
    • 3-Butyrylphenothiazine
    • Inchi: 1S/C16H15NOS/c1-2-5-14(18)11-8-9-16-13(10-11)17-12-6-3-4-7-15(12)19-16/h3-4,6-10,17H,2,5H2,1H3
    • InChI Key: NUWCYIDJOKYQFA-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2NC2C=C(C=CC1=2)C(CCC)=O

Computed Properties

  • Exact Mass: 269.08755
  • Monoisotopic Mass: 269.087
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 333
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 54.4Ų

Experimental Properties

  • Density: 1.191
  • Boiling Point: 470.8°Cat760mmHg
  • Flash Point: 238.5°C
  • Refractive Index: 1.625
  • PSA: 29.1

3-Butyrylphenothiazine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B810520-25mg
3-Butyrylphenothiazine
25244-91-1
25mg
$ 104.00 2023-04-18
TRC
B810520-50mg
3-Butyrylphenothiazine
25244-91-1
50mg
$ 190.00 2023-04-18
TRC
B810520-100mg
3-Butyrylphenothiazine
25244-91-1
100mg
$ 339.00 2023-04-18
TRC
B810520-250mg
3-Butyrylphenothiazine
25244-91-1
250mg
$ 804.00 2023-04-18
TRC
B810520-500mg
3-Butyrylphenothiazine
25244-91-1
500mg
$ 1395.00 2023-04-18

3-Butyrylphenothiazine Related Literature

Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.